![molecular formula C15H10F3NO B075668 n-(9h-Fluoren-9-yl)-2,2,2-trifluoroacetamide CAS No. 1493-54-5](/img/structure/B75668.png)
n-(9h-Fluoren-9-yl)-2,2,2-trifluoroacetamide
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Overview
Description
N-(9H-Fluoren-9-yl)-2,2,2-trifluoroacetamide, also known as Fmoc-Cl, is a commonly used reagent in organic chemistry for the protection of amino acids during peptide synthesis. Fmoc-Cl is a white crystalline compound that is soluble in organic solvents such as dichloromethane and dimethylformamide.
Mechanism of Action
N-(9h-Fluoren-9-yl)-2,2,2-trifluoroacetamide reacts with the amino group of an amino acid to form an amide bond, protecting the amino group from further reactions. This allows for the selective synthesis of peptides, as only the unprotected amino groups will react with other reagents.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects, as it is used solely as a reagent in organic chemistry.
Advantages and Limitations for Lab Experiments
One advantage of using n-(9h-Fluoren-9-yl)-2,2,2-trifluoroacetamide in peptide synthesis is its ability to selectively protect amino groups, allowing for the synthesis of complex peptides with high yields. However, this compound is a toxic and irritant compound that requires careful handling and disposal. It is also relatively expensive compared to other reagents used in peptide synthesis.
Future Directions
Future research in the field of peptide synthesis may focus on the development of more efficient and cost-effective methods for protecting amino groups. Additionally, there may be potential applications for n-(9h-Fluoren-9-yl)-2,2,2-trifluoroacetamide in other areas of organic chemistry, such as the synthesis of new materials and polymers.
Synthesis Methods
N-(9h-Fluoren-9-yl)-2,2,2-trifluoroacetamide can be synthesized through a reaction between 9-fluorenone and trifluoroacetic anhydride in the presence of a Lewis acid catalyst. This reaction results in the formation of N-(9H-fluoren-9-yl)trifluoroacetamide, which is then treated with thionyl chloride to yield this compound.
Scientific Research Applications
N-(9h-Fluoren-9-yl)-2,2,2-trifluoroacetamide is widely used in the field of peptide synthesis, as it allows for the selective protection of amino groups in peptides. This reagent is used to create peptide bonds between amino acids, which are the building blocks of proteins. This compound is also used in the synthesis of other bioactive compounds, such as nucleosides and carbohydrates.
Properties
1493-54-5 | |
Molecular Formula |
C15H10F3NO |
Molecular Weight |
277.24 g/mol |
IUPAC Name |
N-(9H-fluoren-9-yl)-2,2,2-trifluoroacetamide |
InChI |
InChI=1S/C15H10F3NO/c16-15(17,18)14(20)19-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H,(H,19,20) |
InChI Key |
AGVIFRIDPJTZJF-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)NC(=O)C(F)(F)F |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)NC(=O)C(F)(F)F |
Pictograms |
Irritant; Environmental Hazard |
Origin of Product |
United States |
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